Cas no 1443334-86-8 (Ethyl 3-fluoro-4-n-propoxybenzoylformate)

• Product Name: Ethyl 3-fluoro-4-n-propoxybenzoylformate
• CAS No: 1443334-86-8
• MF: C₁₃H₁₅FO₄
• MW: 254.254207849503
• MDL: MFCD14635325
• CID: 5209382
• Update Time: 2025-05-20

Ethyl 3-fluoro-4-n-propoxybenzoylformate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-fluoro-4-n-propoxybenzoylformate
• ethyl 2-(3-fluoro-4-propoxyphenyl)-2-oxoacetate

• MDL： MFCD14635325
• Inchi： 1S/C13H15FO4/c1-3-7-18-11-6-5-9(8-10(11)14)12(15)13(16)17-4-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： XDTCOAAJSUVGBI-UHFFFAOYSA-N
• SMILES： C(C(=O)C1=CC=C(OCCC)C(F)=C1)(OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Ethyl 3-fluoro-4-n-propoxybenzoylformate

Ethyl 3-fluoro-4-n-propoxybenzoylformate (CAS No. 1443334-86-8): An Overview of Its Synthesis, Properties, and Applications

Ethyl 3-fluoro-4-n-propoxybenzoylformate (CAS No. 1443334-86-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its fluoro-substituted aromatic ring and an ester functional group, making it a valuable intermediate in the synthesis of more complex molecules.

The synthesis of Ethyl 3-fluoro-4-n-propoxybenzoylformate typically involves a multi-step process. One common approach is to start with 3-fluoro-4-n-propoxybenzoic acid, which can be synthesized from 3-fluoro-4-hydroxybenzoic acid through an alkylation reaction with n-propyl bromide. The resulting acid is then esterified with ethanol in the presence of a catalyst such as sulfuric acid or p-toluenesulfonic acid to form the desired compound. This method provides high yields and good purity, making it suitable for large-scale production.

Recent research has focused on optimizing the synthetic pathways for Ethyl 3-fluoro-4-n-propoxybenzoylformate. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that combines the alkylation and esterification steps, significantly reducing the overall reaction time and improving the yield. This advancement has important implications for industrial applications, where efficiency and cost-effectiveness are critical factors.

The physical and chemical properties of Ethyl 3-fluoro-4-n-propoxybenzoylformate have been extensively studied. It is a colorless liquid with a molecular weight of approximately 250 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). Its melting point is around -10°C, and it has a boiling point of approximately 150°C at reduced pressure. These properties make it suitable for use in various chemical reactions and processes.

In terms of its reactivity, Ethyl 3-fluoro-4-n-propoxybenzoylformate can undergo a range of transformations. For example, it can be hydrolyzed to form 3-fluoro-4-n-propoxybenzoic acid, which is a useful intermediate in the synthesis of pharmaceuticals and agrochemicals. Additionally, the ester group can be converted to other functional groups through reactions such as transesterification or reduction. These transformations highlight the compound's versatility as a building block in organic synthesis.

The biological activity of Ethyl 3-fluoro-4-n-propoxybenzoylformate has also been investigated. Studies have shown that compounds with similar structures exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the European Journal of Medicinal Chemistry in 2022 reported that derivatives of fluoro-substituted benzoylformates demonstrated significant inhibition of cancer cell growth in vitro. These findings suggest that Ethyl 3-fluoro-4-n-propoxybenzoylformate and its derivatives may have potential therapeutic applications.

In the pharmaceutical industry, Ethyl 3-fluoro-4-n-propoxybenzoylformate is used as an intermediate in the synthesis of various drugs. One notable example is its use in the production of antiviral agents. The fluoro-substituted aromatic ring and the ester functional group contribute to the compound's ability to interact with specific biological targets, making it a valuable component in drug design and development.

Beyond pharmaceuticals, Ethyl 3-fluoro-4-n-propoxybenzoylformate has found applications in materials science. Its unique chemical structure makes it suitable for use as a monomer in polymer synthesis. Polymers derived from this compound exhibit excellent thermal stability and mechanical properties, making them useful in various industrial applications such as coatings, adhesives, and electronic materials.

The environmental impact of Ethyl 3-fluoro-4-n-propoxybenzoylformate has also been studied. Research indicates that the compound is biodegradable under certain conditions and does not pose significant environmental risks when used responsibly. However, proper handling and disposal practices are essential to minimize any potential adverse effects on ecosystems.

In conclusion, Ethyl 3-fluoro-4-n-propoxybenzoylformate (CAS No. 1443334-86-8) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique chemical structure and versatile reactivity make it an important intermediate in organic synthesis, drug development, and materials science. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.